Cas no 215045-77-5 (Acetic acid,aminocyano-, butyl ester (9CI))

Acetic acid,aminocyano-, butyl ester (9CI) structure
215045-77-5 structure
Product Name:Acetic acid,aminocyano-, butyl ester (9CI)
CAS No:215045-77-5
MF:C7H12N2O2
MW:156.182381629944
CID:243032
Update Time:2024-01-26

Acetic acid,aminocyano-, butyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,aminocyano-, butyl ester (9CI)
    • Acetic acid, aminocyano-, butyl ester (9CI)
    • Inchi: 1S/C7H12N2O2/c1-2-3-4-11-7(10)6(9)5-8/h6H,2-4,9H2,1H3
    • InChI Key: CIQYKHFDJSHRDK-UHFFFAOYSA-N
    • SMILES: C(OCCCC)(=O)C(N)C#N

Computed Properties

  • Exact Mass: 156.09
  • Monoisotopic Mass: 156.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.1A^2
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